N-(2-cyclopropyl-2-hydroxypropyl)benzo[b]thiophene-2-carboxamide

• IUPAC Name: N-(2-cyclopropyl-2-hydroxypropyl)-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C15H17NO2S/c1-15(18,11-6-7-11)9-16-14(17)13-8-10-4-2-3-5-12(10)19-13/h2-5,8,11,18H,6-7,9H2,1H3,(H,16,17)
• InChI Key: MNQZXYWQODLIJT-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)C1=CC2=CC=CC=C2S1)(C3CC3)O
• Molecular Formula: C15H17NO2S
• Molecular Weight: 275.4 g/mol

Description

Benzo[b]thiophene-2-carboxamide derivatives are a class of compounds that have been studied for their potential biological activities. They are part of a larger group of compounds known as thiophene derivatives, which are known for their diverse applications in medicinal chemistry and material science.

Synthesis Analysis

The synthesis of benzo[b]thiophene-2-carboxamide derivatives involves the reaction of sulfonhydrazides with internal alkynes under electrochemical conditions. This process forms a quaternary spirocyclization intermediate through a selective ipso-addition.

Molecular Structure Analysis

The molecular structure of benzo[b]thiophene-2-carboxamide derivatives is characterized by a benzo[b]thiophene ring with a carboxamide group attached. The exact structure can vary depending on the specific derivative.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzo[b]thiophene-2-carboxamide derivatives can vary depending on the specific derivative. For example, the molecular weight of benzo(b)thiophene-2-carboxamide is 177.223.

Scientific Research Applications

Chemical Transformations and Synthetic Applications

• Camps Cyclization : Mochalov et al. (2016) described transformations of N-substituted thiophene-2-carboxamides under Camps cyclization conditions, leading to the formation of quinolin-4(1H)-ones. This study highlights the versatility of thiophene carboxamides in cyclization reactions, which may be relevant to the synthesis or functionalization of related compounds like N-(2-cyclopropyl-2-hydroxypropyl)benzo[b]thiophene-2-carboxamide (Mochalov et al., 2016).
• Dearomatising Rearrangements : Clayden et al. (2004) explored the dearomatising cyclisation of lithiated thiophenecarboxamides to produce pyrrolinones, azepinones, or partially saturated azepinothiophenes, showcasing the synthetic potential of thiophene derivatives (Clayden et al., 2004).

Biological Evaluation and Potential Therapeutic Effects

• Histone Deacetylase Inhibition : Jiao et al. (2009) designed and synthesized N-hydroxy-4-(3-phenylpropanamido)benzamide derivatives, including thiophene substituted variants, demonstrating inhibitory activity against histone deacetylases. These findings suggest potential therapeutic applications in cancer treatment through epigenetic modulation (Jiao et al., 2009).
• Antineoplastic Activity : Sagardoy et al. (2010) discussed benzo[b]thiophene-6-carboxamide 1,1-dioxide derivatives as candidate antineoplastic drugs, indicating the importance of thiophene derivatives in developing new cancer therapies (Sagardoy et al., 2010).

Future Directions

The future research directions for benzo[b]thiophene-2-carboxamide derivatives could involve further exploration of their biological activities and potential applications in medicinal chemistry. Additionally, more research could be done to better understand their synthesis process and chemical reactions.